Cas no 1210023-85-0 (N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1210023-85-0
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322016716
• CID: 5914790
• PubChem ID: 45561545
• Update Time: 2025-10-29

N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
• 1210023-85-0
• N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-2,1,3-benzothiadiazole-5-carboxamide
• F5831-9821
• N-[(1-thiophen-2-ylcyclopropyl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• VU0522466-1
• AKOS024520832
• N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• Inchi： 1S/C15H13N3OS2/c19-14(10-3-4-11-12(8-10)18-21-17-11)16-9-15(5-6-15)13-2-1-7-20-13/h1-4,7-8H,5-6,9H2,(H,16,19)
• InChI Key： PMNCWLIMGZXUGD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C2C=CC3C(C=2)=NSN=3)=O)CC1

Computed Properties

• Exact Mass: 315.05
• Monoisotopic Mass: 315.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide

Professional Introduction to N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide

N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1210023-85-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique combination of a thiophene ring, a cyclopropylmethyl side chain, and a benzothiadiazole core makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide contribute to its potential pharmacological properties. The presence of the thiophene ring introduces aromaticity and electronic delocalization, which can influence the compound's interaction with biological targets. Additionally, the cyclopropylmethyl group adds steric bulk and rigidity to the molecule, potentially enhancing binding affinity and selectivity. The benzothiadiazole core is well-documented for its role in various therapeutic applications, including anti-inflammatory, antiviral, and anticancer effects.

In recent years, there has been a surge in research focused on developing novel benzothiadiazole derivatives as pharmacological agents. The compound N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide has been studied for its potential to modulate specific biological pathways. For instance, studies have suggested that this molecule may interact with enzymes and receptors involved in cell proliferation and apoptosis. Its ability to interfere with these processes could make it a valuable tool in the development of treatments for diseases such as cancer.

The synthesis of N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the cyclopropylmethyl group through ring-closure metathesis and the subsequent coupling of the benzothiadiazole moiety via amide bond formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

The pharmacokinetic properties of N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide are also of great interest. In vitro studies have demonstrated its stability under various conditions and its potential for oral bioavailability. Additionally, preliminary in vivo studies suggest that the compound exhibits favorable pharmacokinetic profiles, including moderate solubility and reasonable distribution across different tissues. These findings are crucial for evaluating its therapeutic potential and for designing future clinical trials.

The compound's interaction with biological targets has been further explored through computational modeling and molecular docking studies. These studies have provided insights into how N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazole-5-carboxamide may bind to specific proteins and enzymes. For example, molecular docking simulations have shown that it can effectively interact with kinases and other enzymes implicated in cancer signaling pathways. Such interactions could lead to the development of targeted therapies that are more effective and have fewer side effects compared to existing treatments.

The potential applications of N-{1-(thiophen-2-yl)cyclopropylmethyl}-2,1,3-benzothiadiazazolecarboxamide extend beyond oncology. Research is ongoing to evaluate its efficacy in treating inflammatory diseases and viral infections. The benzothiadiazole core is known to possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, its structural similarity to known antiviral agents suggests that it may exhibit inhibitory effects against certain viruses. These diverse therapeutic applications underscore the compound's versatility and its potential impact on multiple disease areas.

In conclusion, N-{1-(thiophen-2-ylicyclopropylethymethyl)}- 21 13-benzothidiazol - 5 - carboxam ide (CAS No . 1210023 - 85 - 0 ) is a structurally complex organic compound with significant pharmacological promise . Its unique combination of functional groups , along with its favorable pharmacokinetic properties , makes it an attractive candidate for further research . As our understanding of biological pathways continues to expand , compounds like this one will play an increasingly important role in the development of novel therapeutics . Future studies should focus on elucidating their mechanisms of action , optimizing their chemical structures , and conducting comprehensive clinical evaluations . By doing so , we can unlock their full potential and contribute to improving human health . p >